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Compound of Interest

Compound Name: DQP-997-74

Cat. No.: B12370085

For Researchers, Scientists, and Drug Development Professionals

Introduction

DQP-997-74 is a potent and selective negative allosteric modulator (NAM) of N-methyl-D-
aspartate receptors (NMDARS) containing the GIUN2C or GIuN2D subunits.[1][2] Its high
selectivity makes it a valuable research tool for investigating the physiological and pathological
roles of GIuN2C/D-containing NMDARSs, which are implicated in various neurological disorders.
[1] Proper dissolution and handling of DQP-997-74 are critical for obtaining reliable and
reproducible experimental results. This document provides detailed protocols for the dissolution
of DQP-997-74 for both in vitro and in vivo applications.

Physicochemical Properties

Property Value

Molecular Formula C28H19Cl2F2N304

Molecular Weight 570.37 g/mol

Appearance Off-white to light yellow solid

Solubility Data

DQP-997-74 is a hydrophobic compound with limited solubility in aqueous solutions. The
following table summarizes its solubility in various common laboratory solvents.
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Solvent

Concentration

Remarks

Dimethyl Sulfoxide (DMSO)

100 mg/mL (175.32 mM)

Requires sonication for
complete dissolution. Use of
newly opened, anhydrous
DMSO is recommended as
hygroscopic DMSO can

negatively impact solubility.

Ethanol

Low / Not Reported

Not recommended as a

primary solvent.

Methanol

Low / Not Reported

Not recommended as a

primary solvent.

Phosphate-Buffered Saline
(PBS)

Low / Not Reported

Not recommended for initial
stock solution preparation.
Some studies indicate
solubility limits of around 3 uM
in agueous recording

solutions.[3]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock

Solution for In Vitro Experiments

This protocol describes the preparation of a 100 mM stock solution of DQP-997-74 in DMSO.

Materials:

DQP-997-74 powder

Calibrated micropipettes

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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e \ortex mixer
¢ Ultrasonic bath
Procedure:

e Weighing: Accurately weigh the desired amount of DQP-997-74 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
57.04 mg of DQP-997-74.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the DQP-997-74 powder.

e |nitial Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to initially suspend
the compound.

e Sonication: Place the tube in an ultrasonic bath and sonicate until the solution is clear and all
particulate matter has dissolved. This may take several minutes.

 Sterilization (Optional): If required for your specific application (e.g., cell culture), the DMSO
stock solution can be sterilized by filtering through a 0.22 um syringe filter compatible with
organic solvents.

 Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare
working solutions for in vitro experiments, such as cell-based assays.

Materials:

e 100 mM DQP-997-74 in DMSO (from Protocol 1)
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o Appropriate sterile aqueous buffer or cell culture medium
 Sterile microcentrifuge tubes or multi-well plates

o Calibrated micropipettes

Procedure:

» Serial Dilution: Perform serial dilutions of the 100 mM DMSO stock solution in your
experimental buffer or medium to achieve the desired final concentration.

e DMSO Concentration: Ensure that the final concentration of DMSO in the working solution is
kept to a minimum (typically < 0.1%) to avoid solvent-induced artifacts in biological assays.

» Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

o Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

Protocol 3: Preparation of Dosing Solution for In Vivo
Animal Studies

This protocol provides a formulation for preparing DQP-997-74 for intraperitoneal (IP)
administration in rodents. This formulation aims to create a stable suspension or solution
suitable for injection.

Materials:

DQP-997-74 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NacCl)

Sterile tubes
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o Calibrated micropipettes
e \ortex mixer
Procedure:

« Initial Dissolution: Prepare a high-concentration stock solution of DQP-997-74 in DMSO
(e.g., 50 mg/mL).

o Formulation (Example for a final concentration of 5 mg/mL):

[e]

In a sterile tube, add 100 pL of the 50 mg/mL DQP-997-74 DMSO stock solution.

o

Add 400 pL of PEG300 and mix thoroughly by vortexing.

[¢]

Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

[¢]

Add 450 pL of sterile saline to bring the final volume to 1 mL.

[e]

Vortex the final solution extensively to ensure a uniform suspension.

e Administration: The dosing solution should be prepared fresh on the day of the experiment
and administered at the appropriate volume based on the animal's weight and the desired
dose.

Note: The provided formulation is a guideline. The optimal formulation may vary depending on
the specific experimental requirements, including the desired dose and route of administration.
It is crucial to observe the solution for any signs of precipitation before administration.

Visualizations
Signaling Pathway of DQP-997-74
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for DQP-997-74].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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